molecular formula C10H12Cl2N2O B8579313 5-(3,4-Dichlorobutyl)pyridine-2-carboxamide CAS No. 58247-66-8

5-(3,4-Dichlorobutyl)pyridine-2-carboxamide

Cat. No.: B8579313
CAS No.: 58247-66-8
M. Wt: 247.12 g/mol
InChI Key: QREWYCZDOYBFPW-UHFFFAOYSA-N
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Description

5-(3,4-Dichlorobutyl)pyridine-2-carboxamide is a useful research compound. Its molecular formula is C10H12Cl2N2O and its molecular weight is 247.12 g/mol. The purity is usually 95%.
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Properties

CAS No.

58247-66-8

Molecular Formula

C10H12Cl2N2O

Molecular Weight

247.12 g/mol

IUPAC Name

5-(3,4-dichlorobutyl)pyridine-2-carboxamide

InChI

InChI=1S/C10H12Cl2N2O/c11-5-8(12)3-1-7-2-4-9(10(13)15)14-6-7/h2,4,6,8H,1,3,5H2,(H2,13,15)

InChI Key

QREWYCZDOYBFPW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1CCC(CCl)Cl)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 g of 5-(3,4-dichlorobutyl)picolinic acid was added to the solution of thionyl chloride (30 ml) and chloroform (100 ml), and resulting solution was refluxed for fifteen minutes. The reaction mixture was evaporated in reduced pressure to obtain oily residue. This was dissolved in 100 ml of benzene and treated with 28% aqueous ammonia (50 ml) at 4° - 10°C with vigorous stirring for an hour. Benzene extract was evaporated in reduced pressure to give crude product as solid.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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